Cas no 1015533-35-3 (Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate)

• Product Name: Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate
• CAS No: 1015533-35-3
• MF: C₁₀H₉KN₂O₂
• MW: 228.288963079453
• CID: 842478
• PubChem ID: 23678590
• Update Time: 2025-09-28

Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• POTASSIUM (2-METHYL-1H-BENZIMIDAZOL-1-YL)ACETATE
• potassium:2-(2-methylbenzimidazol-1-yl)acetate
• potassium 2-(2-methyl-1H-1,3-benzodiazol-1-yl)acetate
• 1015533-35-3
• potassium;2-(2-methylbenzimidazol-1-yl)acetate
• EN300-11384
• CS-0223088
• XH0053
• MFCD07289057
• Potassium 2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetate
• F76879
• J-523995
• Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate

• MDL： MFCD07289057
• Inchi： 1S/C10H10N2O2.K/c1-7-11-8-4-2-3-5-9(8)12(7)6-10(13)14;/h2-5H,6H2,1H3,(H,13,14);/q;+1/p-1
• InChI Key： XRPVBBDULKSUIF-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(CN1C(C)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 228.03010902g/mol
• Monoisotopic Mass: 228.03010902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų